4-[(Cyclopropylmethyl)sulfonyl]phenylacetic Acid

• IUPAC Name: 2-[4-(cyclopropylmethylsulfonyl)phenyl]acetic acid
• InChI: InChI=1S/C12H14O4S/c13-12(14)7-9-3-5-11(6-4-9)17(15,16)8-10-1-2-10/h3-6,10H,1-2,7-8H2,(H,13,14)
• InChI Key: HJHIWZSHVWABCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CS(=O)(=O)C2=CC=C(C=C2)CC(=O)O
• Molecular Formula: C12H14O4S
• Molecular Weight: 254.30 g/mol
• CAS RN: 1156165-48-8

Description

4-[(Cyclopropylmethyl)sulfonyl]phenylacetic acid, also known as CMSPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. CMSPA is a non-steroidal anti-inflammatory agent that has been shown to exhibit potent anti-inflammatory and analgesic properties.

Scientific Research Applications

Synthesis and Characterization

Sulfone derivatives, including those with phenylsulfonyl moieties, are synthesized and characterized for their potential therapeutic applications. For instance, Apostol et al. (2019) synthesized heterocyclic compounds containing a 4-(phenylsulfonyl)phenyl fragment, assessing their cytotoxic effects using the Daphnia magna bioassay. These findings suggest the versatility of sulfone derivatives in creating compounds with potential biological activities (Apostol et al., 2019).

Biological Applications

The research by Patel et al. (2021) on novel series of quinoline derivatives incorporating cyclopropyl rings and sulfone linkages highlights the antimicrobial potential of these compounds. Such studies indicate the relevance of sulfone derivatives, including cyclopropylmethyl sulfones, in developing new antimicrobial agents (Patel et al., 2021).

Applications in Organic Synthesis

Sulfone derivatives serve as intermediates in organic synthesis, facilitating the construction of complex molecules. For example, Clayden et al. (2003) used the phenylsulfonyl group to promote the dearomatizing cyclization of organolithiums, demonstrating the utility of sulfone groups in synthesizing structures similar to natural products (Clayden et al., 2003).

Nanotechnology and Catalysis

Zamani and Izadi (2013) reported on sulfonated-phenylacetic acid coated Fe3O4 nanoparticles, showcasing their use as novel acid magnetic catalysts in Biginelli reactions. This research underlines the potential of sulfone derivatives in nanotechnology and catalysis, offering new avenues for chemical synthesis (Zamani & Izadi, 2013).